Cas no 2090611-45-1 (2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one
• CAS No: 2090611-45-1
• MF: C₁₀H₁₆ClF₂NO
• MW: 239.689949035645
• CID: 5722740
• PubChem ID: 121201073
• Update Time: 2025-06-13

2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one
• 2-chloro-1-[4-(difluoromethyl)piperidin-1-yl]butan-1-one
• 2090611-45-1
• AKOS026709070
• F1907-4609
• 1-Butanone, 2-chloro-1-[4-(difluoromethyl)-1-piperidinyl]-
• 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one

• Inchi： 1S/C10H16ClF2NO/c1-2-8(11)10(15)14-5-3-7(4-6-14)9(12)13/h7-9H,2-6H2,1H3
• InChI Key： LBWHLTKXYYXHGL-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCC(C(F)F)CC1)=O

Computed Properties

• Exact Mass: 239.0888482g/mol
• Monoisotopic Mass: 239.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±27.0 °C(Predicted)
• pka: -1.93±0.40(Predicted)

Additional information on 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one

Comprehensive Overview of 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one (CAS No. 2090611-45-1): Properties, Applications, and Industry Insights

The compound 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one (CAS No. 2090611-45-1) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₁₀H₁₅ClF₂NO, this ketone derivative combines a piperidine ring with a difluoromethyl group, offering distinct reactivity and potential bioactivity. Researchers are particularly interested in its role as an intermediate for synthesizing heterocyclic compounds, which are pivotal in drug discovery programs targeting neurological and metabolic disorders.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one. Computational models highlight its potential as a scaffold for kinase inhibitors, aligning with the growing demand for precision medicine. The difluoromethyl moiety enhances metabolic stability—a hot topic in ADME optimization—while the chloro-ketone group allows selective derivatization. These properties make it valuable for high-throughput screening libraries, addressing frequent search queries like "fluorinated building blocks for drug design" or "piperidine derivatives in CNS therapeutics."

From a synthetic chemistry perspective, the compound’s CAS No. 2090611-45-1 is often associated with patents exploring cross-coupling reactions and catalyzed aminations. Its stability under acidic conditions makes it suitable for late-stage functionalization—a technique trending in green chemistry discussions. Laboratories frequently search for "scalable synthesis of fluorinated ketones" or "piperidine-based chiral auxiliaries," where this molecule serves as a reference. Notably, its logP value (predicted ~2.1) suggests favorable membrane permeability, a key parameter in bioavailability studies.

In material science, the difluoromethyl group’s electron-withdrawing effects are exploited to modify polymer dielectric properties, resonating with searches for "fluorine in electronic materials." Regulatory databases confirm its compliance with REACH standards, though users should verify regional guidelines. As the industry shifts toward sustainable fluorochemistry, this compound’s efficient synthesis routes (e.g., via flow chemistry) align with ESG goals—a frequent focus in analytical forums.

Analytical characterization of 2-Chloro-1-(4-(difluoromethyl)piperidin-1-yl)butan-1-one typically involves LC-MS and NMR techniques, with fragmentation patterns documented in spectral libraries. Its crystallographic data (where available) aids in molecular docking simulations—a topic surging in computational chemistry circles. For quality control, protocols emphasize HPLC purity thresholds (>98%), addressing common purchaser concerns about "certified reference standards for fluorinated APIs."

Future applications may leverage its hydrogen-bond acceptor capacity in supramolecular chemistry or as a template for PET radiotracers. With AI-based retrosynthesis tools increasingly citing similar structures, CAS No. 2090611-45-1 exemplifies how niche intermediates gain strategic value in digitalized R&D ecosystems. This underscores the compound’s relevance across medicinal chemistry, materials engineering, and process optimization—domains frequently queried in interdisciplinary research.